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Compound of Interest

Compound Name:
2-Amino-5-(4-

nitrophenylsulfonyl)thiazole

Cat. No.: B1265366 Get Quote

In-Depth Technical Guide: 2-Amino-5-(4-
nitrophenylsulfonyl)thiazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Amino-5-(4-nitrophenylsulfonyl)thiazole, a heterocyclic compound of interest

in medicinal chemistry and drug development. This document details its known characteristics,

experimental protocols for its synthesis and analysis, and discusses its potential biological

significance based on related structures.

Core Physical and Chemical Properties
2-Amino-5-(4-nitrophenylsulfonyl)thiazole is a solid organic compound. A summary of its key

physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C₉H₇N₃O₄S₂ [1]

Molecular Weight 285.3 g/mol [1]

Melting Point 222 °C [1]

Predicted pKa 1.04 ± 0.10 [1]

Appearance
Off-white solid (based on a

similar compound)
[2]

Spectral Data Analysis
Detailed spectral data is crucial for the unambiguous identification and characterization of 2-
Amino-5-(4-nitrophenylsulfonyl)thiazole. While raw spectral data is not publicly available, it

is indexed and can be found in specialized databases.

Spectral Data Type Availability Source

¹H NMR Available [3]

¹³C NMR Available [1]

Mass Spectrometry (MS) Available [4]

Infrared (IR) Spectroscopy Available [3]

Experimental Protocols
Synthesis of 2-Amino-5-(4-nitrophenylsulfonyl)thiazole
A specific, detailed experimental protocol for the synthesis of 2-Amino-5-(4-
nitrophenylsulfonyl)thiazole is not readily available in the public domain. However, a general

method for the synthesis of analogous 2-aminothiazole sulfonamide derivatives has been

reported and can be adapted. The synthesis of the related compound, 4-nitro-N-(thiazol-2-

yl)benzenesulfonamide, involves the reaction of 2-aminothiazole with 4-nitrobenzenesulfonyl

chloride.
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General Synthetic Procedure (Adapted):

A solution of 2-aminothiazole in a suitable solvent (e.g., pyridine or dichloromethane) is cooled

in an ice bath. To this solution, an equimolar amount of 4-nitrobenzenesulfonyl chloride is

added portion-wise while maintaining the low temperature. The reaction mixture is then stirred

at room temperature until completion, which can be monitored by Thin Layer Chromatography

(TLC). Upon completion, the reaction mixture is worked up by adding water and extracting the

product with an organic solvent. The organic layer is then dried over anhydrous sodium sulfate

and the solvent is removed under reduced pressure to yield the crude product.

Purification
The crude 2-Amino-5-(4-nitrophenylsulfonyl)thiazole can be purified by recrystallization from

a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[2]

Analytical Methods
The identity and purity of the synthesized compound can be confirmed using a combination of

the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

elucidate the molecular structure.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of the molecule.

Infrared (IR) Spectroscopy: Helps in identifying the functional groups present in the

molecule.

Elemental Analysis: Determines the elemental composition of the compound.

Biological Activity and Potential Applications
While specific biological studies on 2-Amino-5-(4-nitrophenylsulfonyl)thiazole are limited in

publicly accessible literature, the broader class of 2-aminothiazole derivatives is well-known for

a wide range of pharmacological activities. These include antimicrobial, anticancer, and anti-

inflammatory properties.[5]
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Furthermore, sulfonamide-containing compounds are a cornerstone of modern medicine,

exhibiting antibacterial, diuretic, and hypoglycemic activities. The combination of the 2-

aminothiazole scaffold with a sulfonamide moiety, as seen in the target molecule, suggests

potential for synergistic or novel biological effects. For instance, various 2-aminothiazole

sulfonamide derivatives have been investigated as potential antioxidants.[2]

Given the presence of the nitro group, a common feature in compounds with antimicrobial

activity, 2-Amino-5-(4-nitrophenylsulfonyl)thiazole could be a candidate for screening in

antimicrobial assays.

Visualizations
Logical Workflow for Synthesis and Characterization
The following diagram illustrates a typical workflow for the synthesis and subsequent analysis

of 2-Amino-5-(4-nitrophenylsulfonyl)thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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